
Application Notes and Protocols for CD226 in
Cell Culture

Author: BenchChem Technical Support Team. Date: December 2025

Compound of Interest
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Cat. No.: B608404 Get Quote

A Note on Nomenclature: Initial searches for "KY-226" did not yield a specific experimental

compound. However, given the context of cell culture protocols for researchers in immunology

and drug development, it is highly probable that this was a typographical error for CD226

(Cluster of Differentiation 226), also known as DNAX accessory molecule-1 (DNAM-1). CD226

is a key activating receptor on the surface of immune cells such as Natural Killer (NK) cells and

T cells, playing a crucial role in anti-tumor immunity. These application notes and protocols are

therefore focused on CD226.

Introduction to CD226
CD226 is a 65 kDa transmembrane glycoprotein belonging to the immunoglobulin superfamily.

It is expressed on a variety of immune cells, including NK cells, T cells, monocytes, and

platelets. CD226 functions as a co-stimulatory molecule that, upon engagement with its

ligands, CD155 (Poliovirus Receptor) and CD112 (Nectin-2), initiates a signaling cascade that

enhances the cytotoxic activity of NK cells and CD8+ T cells against tumor cells.[1][2] This

activation involves the release of cytotoxic granules containing perforin and granzymes, as well

as the production of pro-inflammatory cytokines like IFN-γ and TNF-α.[2][3]

The cytoplasmic tail of CD226 contains signaling motifs that, upon ligand binding, become

phosphorylated, leading to the recruitment of adaptor proteins and the activation of

downstream signaling pathways. A key pathway involves the activation of PI3K/AKT, which in

turn leads to the phosphorylation and subsequent inactivation of the transcription factor

FOXO1.[4][5][6] FOXO1 is a negative regulator of NK cell effector functions; its inactivation by
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CD226 signaling is a critical step in unleashing the anti-tumor potential of these immune cells.

[4][5][6]

Due to its role in promoting anti-tumor immunity, the CD226 pathway is a promising target for

cancer immunotherapy. Understanding the experimental protocols to study CD226 function is

therefore of high interest to researchers in this field.

CD226 Signaling Pathway
The engagement of CD226 by its ligands, CD155 or CD112, on target cells initiates a cascade

of intracellular signaling events. This pathway is crucial for the activation of NK and T cell

effector functions.
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Caption: CD226 signaling cascade upon ligand binding.
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Experimental Protocols
This section provides detailed protocols for key experiments used to study the function of

CD226 in cell culture.

Natural Killer (NK) Cell-Mediated Cytotoxicity Assay
This assay measures the ability of NK cells (effector cells) to kill target tumor cells.

Experimental Workflow: Cytotoxicity Assay
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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To cite this document: BenchChem. [Application Notes and Protocols for CD226 in Cell
Culture]. BenchChem, [2025]. [Online PDF]. Available at:
[https://www.benchchem.com/product/b608404#ky-226-experimental-protocols-for-cell-
culture]

Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]
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